Cas no 2375261-27-9 (3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one)

• Product Name: 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one
• CAS No: 2375261-27-9
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 6038883
• PubChem ID: 145874598
• Update Time: 2025-06-12

3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-7440277
• 3lambda4-thia-7-azabicyclo[3.3.1]nonan-3-one
• 2375261-27-9
• 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one

• Inchi： 1S/C7H13NOS/c9-10-4-6-1-7(5-10)3-8-2-6/h6-8H,1-5H2
• InChI Key： FYDQAGIXIWCUAS-UHFFFAOYSA-N
• SMILES： S1(CC2CNCC(C1)C2)=O

Computed Properties

• Exact Mass: 159.07178521g/mol
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 48.3Ų

Additional information on 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one

Introduction to 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one (CAS No: 2375261-27-9)

3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique bicyclic framework and potential pharmacological applications. This compound, identified by the chemical identifier CAS No: 2375261-27-9, belongs to a class of molecules known for their diverse biological activities. The presence of both sulfur and nitrogen heteroatoms within its structure imparts distinctive electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one consists of a bicyclic system featuring a seven-membered ring that incorporates both a sulfur atom and an azacycloalkane moiety. This arrangement creates a rigid scaffold that can interact with biological targets in specific ways, potentially leading to novel therapeutic effects. The compound’s cyclopropane-like stability and the presence of multiple chiral centers make it an intriguing subject for synthetic chemists aiming to develop enantiomerically pure derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in modulating various biological pathways. 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one is no exception, as its unique structural features have been hypothesized to contribute to its potential interactions with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain key enzymes, making it a valuable scaffold for medicinal chemists seeking to design next-generation therapeutics.

One of the most compelling aspects of 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one is its synthetic accessibility, which has been explored by several research groups aiming to optimize its structure for better pharmacokinetic properties. The introduction of functional groups such as hydroxyl or amine moieties can be strategically positioned within the bicyclic core to enhance binding affinity or metabolic stability. These modifications are crucial for improving the compound’s overall efficacy and reducing potential side effects in clinical settings.

The field of medicinal chemistry has seen numerous advancements in the design and synthesis of heterocyclic compounds, particularly those incorporating sulfur and nitrogen atoms due to their ability to form hydrogen bonds and participate in π-stacking interactions. CAS No: 2375261-27-9 corresponds to a molecule that exemplifies these principles, offering a rich platform for structural diversification and functionalization. Researchers have leveraged computational methods and high-throughput screening techniques to identify derivatives of this compound that exhibit improved biological activity.

Recent publications have highlighted the potential of 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one as a lead compound for further development into novel therapeutic agents. For instance, studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, making them attractive targets for drugs designed to treat conditions like arthritis or inflammatory bowel disease.

The structural complexity of CAS No: 2375261-27-9 also presents opportunities for developing protease inhibitors, which are critical in managing diseases such as HIV/AIDS and cancer. The bicyclic framework provides a stable scaffold that can be modified to fit into the active sites of target proteases with high specificity. By fine-tuning the substituents on the sulfur and nitrogen atoms, chemists can enhance the binding affinity and selectivity of these inhibitors, thereby minimizing off-target effects.

In addition to its potential as an anti-inflammatory agent, 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one has shown promise in preclinical studies as a neuroprotective compound. The ability of this molecule to cross the blood-brain barrier has been demonstrated through initial pharmacokinetic studies, suggesting its feasibility for treating neurological disorders such as Alzheimer’s disease or Parkinson’s disease. The presence of both sulfur and nitrogen heteroatoms may contribute to its ability to interact with neuronal receptors and modulate neurotransmitter release.

The synthesis of CAS No: 2375261-27-9 involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in catalytic methods have enabled more efficient routes to this compound, reducing the environmental impact associated with traditional synthetic approaches. Green chemistry principles have been increasingly applied in the preparation of such heterocyclic scaffolds, emphasizing sustainable practices that minimize waste and hazardous byproducts.

The pharmacological evaluation of 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one has revealed intriguing interactions with various biological targets, prompting further investigation into its mechanism of action. Computational modeling techniques have been employed to predict how this compound might bind to proteins or nucleic acids, providing insights into its potential therapeutic effects at the molecular level. These studies often involve molecular dynamics simulations or docking studies that help refine structural analogs with improved properties.

As research continues to uncover new applications for CAS No: 2375261-27-9, collaborations between synthetic chemists, biochemists, and clinicians will be essential for translating laboratory findings into clinical reality. The development pipeline for this compound underscores the importance of interdisciplinary approaches in modern drug discovery, where structural innovation meets rigorous biological testing.

The future prospects for 3lambda4-Thia-7-azabicyclo[3.3.1]nonan-3-one are promising, with ongoing studies exploring its potential in treating a wide range of diseases beyond inflammation and neurodegeneration. Its unique structural features make it a versatile scaffold for medicinal chemists seeking novel therapeutics targeting complex biological pathways.